![molecular formula C23H17Cl2NO2S2 B3035890 1-(4-Chlorophenyl)-3-(4-chlorophenyl)sulfanyl-4-(4-methylphenyl)sulfanylpyrrolidine-2,5-dione CAS No. 338772-42-2](/img/structure/B3035890.png)
1-(4-Chlorophenyl)-3-(4-chlorophenyl)sulfanyl-4-(4-methylphenyl)sulfanylpyrrolidine-2,5-dione
Overview
Description
1-(4-Chlorophenyl)-3-(4-chlorophenyl)sulfanyl-4-(4-methylphenyl)sulfanylpyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C23H17Cl2NO2S2 and its molecular weight is 474.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymorphs and Crystal Structures
- Polymorphs and Configurational Disorder : The reaction between 1-phenylpyrazolidine-3,5-dione and 4-chlorobenzaldehyde resulted in triclinic and monoclinic polymorphs of a compound with similar chemical characteristics. These polymorphs show differences in molecular arrangement and interactions, contributing to the understanding of configurational disorder and polymorphism in related compounds (Mohamed et al., 2016).
Synthesis and Structural Analysis
- Synthesis of Derivatives and Antibacterial Screening : Substituted sulphonamidobenzeneazo 1:3-diketones, similar in structure to the query compound, were synthesized and exhibited significant antibacterial properties against certain strains, illustrating the potential for related compounds in antimicrobial research (Mutreja et al., 1980).
- Inhibitory Activity of Derivatives : Derivatives of 3-(phenylsulfonyl)-1-phenylimidazolidine-2,4-dione, sharing structural features with the query compound, were found to selectively inhibit human heart chymase, demonstrating potential therapeutic applications in cardiovascular diseases (Niwata et al., 1997).
Molecular Modeling and Compound Interactions
- Supramolecular Structures : The study of compounds with similar molecular structures, involving weak hydrogen bonds and crystallographic analysis, contributes to the broader understanding of molecular interactions and stability in related chemical entities (Low et al., 2002).
- Investigation of Antimicrobial Activity : Novel succinimide derivatives, structurally related to the query compound, were synthesized and showed promising antifungal activities. This highlights the potential for developing antimicrobial agents from similar chemical frameworks (Cvetković et al., 2019).
properties
IUPAC Name |
1-(4-chlorophenyl)-3-(4-chlorophenyl)sulfanyl-4-(4-methylphenyl)sulfanylpyrrolidine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17Cl2NO2S2/c1-14-2-10-18(11-3-14)29-20-21(30-19-12-6-16(25)7-13-19)23(28)26(22(20)27)17-8-4-15(24)5-9-17/h2-13,20-21H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDPVKSDHDTUNHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2C(C(=O)N(C2=O)C3=CC=C(C=C3)Cl)SC4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17Cl2NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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